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Compound of Interest

Compound Name: 3-(Benzylamino)propanenitrile

Cat. No.: B032681

An In-depth Technical Guide to 3-
(Benzylamino)propanenitrile

This technical guide provides a comprehensive overview of the molecular structure, chemical
formula, and physical properties of 3-(Benzylamino)propanenitrile. It is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis. This document includes a compilation of quantitative data, a detailed experimental
protocol for its synthesis, and visualizations of its molecular structure and a general
experimental workflow.

Molecular Structure and Formula

3-(Benzylamino)propanenitrile is a chemical compound with the molecular formula
C10H12N2.[1] Its linear formula is C6HS5CH2NHCH2CH2CN. The molecule features a benzyl
group attached to a secondary amine, which is in turn connected to a propanenitrile moiety.

Molecular ldentifiers:
e IUPAC Name: 3-(benzylamino)propanenitrile[2]
e CAS Number: 706-03-6

e Molecular Weight: 160.22 g/mol
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e SMILES String: N#CCCNCclcccccl

e InChl Key: MWTGBAURSCEGSL-UHFFFAOYSA-N

Quantitative Data Summary

The following table summarizes the key quantitative physical and chemical properties of 3-

(Benzylamino)propanenitrile.

Property Value Source(s)
Molecular Formula C10H12N2 [1]
Molecular Weight 160.22 g/mol

Density 1.024 g/mL at 25 °C [1]

Boiling Point 301.4 °C at 760 mmHg [3]

Melting Point 70 °C [31[1]

Flash Point > 110 °C (> 230 °F) [3]
Refractive Index n20/D 1.5308

0.0£0.6 mmHg at 25°C

Vapor Pressure _
(Predicted)

[3]

Experimental Protocols

Synthesis of 3-(Benzylamino)propanenitrile:

A common method for the synthesis of 3-(Benzylamino)propanenitrile involves the Michael

addition of benzylamine to acrylonitrile.[1] A generalized procedure is described below, based

on similar amine addition reactions.[4][5]

Materials:

e Benzylamine

e Acrylonitrile
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Yttrium Nitrate (catalyst)
Methanol (solvent)

Ethyl acetate

Water

Anhydrous Sodium Sulfate (Na2S04)

Procedure:

In a round-bottom flask under atmospheric conditions, a mixture of benzylamine (1.0
equivalent) and acrylonitrile (2.0 equivalents) is prepared in methanol.

A catalytic amount (e.g., 10 mol%) of Yttrium Nitrate is added to the mixture.

The reaction mixture is stirred at room temperature for a specified period (e.g., 72 hours),
with the progress monitored by thin-layer chromatography (TLC).[5]

Upon completion, the reaction mixture is diluted with water and extracted with ethyl acetate
(3x 15 mL).[5]

The combined organic layers are dried over anhydrous Na2S04.[5]
The solvent is removed under reduced pressure.

The crude product is then purified by column chromatography on silica gel using an
appropriate eluent system (e.g., 5% ethyl acetate in petroleum ether) to yield the pure 3-
(phenylamino)propanenitrile.[5]

Characterization: The structure and purity of the synthesized 3-(Benzylamino)propanenitrile

can be confirmed using various spectroscopic techniques, including:

» 'H NMR (Proton Nuclear Magnetic Resonance): To identify the chemical environment of the

hydrogen atoms.
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e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): To determine the types of carbon atoms
present in the molecule.[6][7]

e FTIR (Fourier-Transform Infrared Spectroscopy): To identify the functional groups, such as
the nitrile (C=N) and amine (N-H) stretches.[2]

e Mass Spectrometry (MS): To confirm the molecular weight.

Visualizations

The following diagrams illustrate the molecular structure of 3-(Benzylamino)propanenitrile
and a typical experimental workflow for its synthesis and characterization.

Benzyl Group

Aminopropanenitrile Moiety

Click to download full resolution via product page

Caption: Molecular structure of 3-(Benzylamino)propanenitrile.
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Caption: General workflow for synthesis and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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